Cas no 5439-52-1 (1-Naphthalenecarboxamide,N-1-naphthalenyl-)

• Product name: 1-Naphthalenecarboxamide,N-1-naphthalenyl-
• CAS No: 5439-52-1
• MF: C₂₁H₁₅NO
• MW: 297.3499
• CID: 384993
• PubChem ID: 225635

1-Naphthalenecarboxamide,N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxamide,N-1-naphthalenyl-
• AG-H-79027
• BRN 1536233
• CTK5H1317
• LS-147632
• N-((Octahydro-1(2H)-quinolyl)methyl)succinimide
• N-(1-naphthyl)-1-naphthalenecarboxamide
• N-[1]Decahydrochinolylmethyl-succinimid
• N-[1]Naphthyl-[1]naphthamid
• N-[1]naphthyl-[1]naphthamide
• N-< 1> Decahydrochinolylmethyl-succinimid
• Succinimide, N-((octahydro-1(2H)-quinolyl)methyl)-
• DTXSID40969506
• NSC-15233
• AKOS003052446
• NSC15233
• 5439-52-1
• n-(1-naphthyl)-1-naphthamide
• N-(Naphthalen-1-yl)naphthalene-1-carboximidic acid
• SCHEMBL21275460

• Inchi： InChI=1S/C21H15NO/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H,(H,22,23)
• InChI Key： OAJJHQSXKMOPJU-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=CC4=CC=CC=C43

Computed Properties

• Exact Mass: 297.11545
• Monoisotopic Mass: 297.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.257
• Boiling Point: 437.4°Cat760mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.751
• PSA: 29.1
• LogP: 5.31830